![molecular formula C19H13FN2OS B2378581 N-(4-fluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide CAS No. 907974-37-2](/img/structure/B2378581.png)
N-(4-fluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide
Description
N-(4-fluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide, also known as BTA-EG6, is a small molecule inhibitor that has gained significant attention in recent years for its potential application in cancer therapy. The compound has been shown to have a high affinity for a specific protein, which is involved in the regulation of cell growth and division.
Scientific Research Applications
Anti-HIV Drug Potential
One study conducted by Oftadeh, Mahani, and Hamadanian (2013) explored the local molecular properties of acetamide derivatives, including those structurally similar to N-(4-fluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide, for their potential as anti-HIV drugs. Using density functional theory (DFT), the researchers assessed the reactivity of these compounds and found that acetamide derivatives with specific substitutions could potentially serve as potent anti-HIV drugs, mainly due to their ability to form bonds with biological molecules through nitrogen atoms (Oftadeh, Mahani, & Hamadanian, 2013).
Antimicrobial Properties
In 2019, Anuse et al. synthesized and evaluated a series of substituted N-(benzo[d]thiazol-2-yl)acetamide derivatives for their antimicrobial properties. These compounds were tested against various microbial strains, including Methicillin-resistant Staphylococcus aureus (MRSA), showing good to moderate activity. The study underscores the potential of N-(4-fluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide derivatives as a basis for developing new antimicrobial agents (Anuse et al., 2019).
Anti-Parkinson's Activity
A study by Gomathy et al. (2012) synthesized novel acetamide derivatives to investigate their anti-Parkinson's activity. The compounds demonstrated significant free radical scavenging activity and protected the diseased brain in a rat model of Parkinson's disease. This suggests the potential therapeutic application of these derivatives in treating Parkinson's disease (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).
Anticancer Activity
Research into the anticancer activity of fluoro-substituted benzothiazole derivatives, such as those structurally related to N-(4-fluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide, has shown promising results. Hammam et al. (2005) synthesized compounds that exhibited significant anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, offering a pathway for the development of new anticancer drugs (Hammam, El-Salam, Mohamed, & Hafez, 2005).
properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-2-naphthalen-1-ylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13FN2OS/c20-15-9-4-10-16-18(15)22-19(24-16)21-17(23)11-13-7-3-6-12-5-1-2-8-14(12)13/h1-10H,11H2,(H,21,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHMYDVIKMZFOAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=NC4=C(C=CC=C4S3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13FN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide | |
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